Cas no 4245-76-5 (1-Methyl-3-nitroguanidine)

• Product Name: 1-Methyl-3-nitroguanidine
• CAS No: 4245-76-5
• Molecular Formula: C₂H₆N₄O₂
• Molecular Weight: 118.09
• MDL: MFCD00024167
• CID: 44868
• PubChem ID: 24861030

1-Methyl-3-nitroguanidine Properties

Names and Identifiers

• MNQ
• N-Methyl-N-nitroguanidine
• Methylnitroguanidine
• (E)-N-Methyl[oxido(oxo)hydrazono]methanediamine
• 1-methyl-3-nitro-guanidin
• Guanidine, 1-methyl-3-nitro-
• Guanidine, N-methyl-N'-nitro-
• N-METHYL-N'-NITROGUANIDINE
• 1-METHYL-3-NITROGUANIDINE
• 1-Methyl-3-nitorguanidine
• N'-Nitro-N-methylguanidine
• 1-METHYL-3-NITRO-1-NITROGUANIDINE
• 2-methyl-1-nitroguanidine
• 1-methyl-3-nitroguanidine (contains ca. 25% water
• J-504928
• DTXSID70195230
• AKOS003397414
• LS-12941
• 1-Methyl-3-nitro-guanidine
• N''-METHYL-N-NITROGUANIDINE
• Q17578672
• FT-0656957
• METHYL-3-NITROGUANIDINE, 1-
• MFCD00024167
• 4245-76-5
• AKOS015995401
• CS-0015761
• D87774
• SCHEMBL422868
• 1-methyl-2-nitroguanidine

• MDL： MFCD00024167
• InChIKey： XCXKNNGWSDYMMS-UHFFFAOYSA-N
• Inchi： 1S/C2H6N4O2/c1-4-2(3)5-6(7)8/h1H3,(H3,3,4,5)
• SMILES： CNC(=N)N[N+](=O)[O-]

Computed Properties

• Exact Mass: 118.04900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 118.04907545g/mol
• Heavy Atom Count: 8
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• LogP: 0.32660
• PSA: 93.73000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 220.6°C (rough estimate)
• Melting Point: 158.0 to 162.0 deg-C
• Color/Form: White acicular crystals
• Solubility: Uncertain
• Density: 1.5428 (rough estimate)

1-Methyl-3-nitroguanidine Security Information

• Symbol:
• RTECS：MF4125000
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S16-S26-S36/37/39-S48
• Packing Group：III
• Risk Phrases：R11; R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H228,H302,H312,H315,H319,H332,H335
• Warning Statement： P210,P261,P280,P305+P351+P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 11-20/21/22-36/37/38
• Signal Word：Danger
• HazardClass：4.1

1-Methyl-3-nitroguanidine Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Nitroguanidines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitroguanidines